Cas no 29103-50-2 (1,3-Benzenediamine,N1,N1-bis(phenylmethyl)-)

1,3-Benzenediamine,N1,N1-bis(phenylmethyl)- structure
29103-50-2 structure
Product Name:1,3-Benzenediamine,N1,N1-bis(phenylmethyl)-
CAS No:29103-50-2
MF:C20H20N2
MW:288.386204719543
CID:266657
PubChem ID:261322
Update Time:2025-04-19

1,3-Benzenediamine,N1,N1-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine,N1,N1-bis(phenylmethyl)-
    • 3-N,3-N-dibenzylbenzene-1,3-diamine
    • n,n-dibenzylbenzene-1,3-diamine
    • SCHEMBL7207372
    • DTXSID70293987
    • 29103-50-2
    • NCIOpen2_005821
    • N,N-dibenzyl-m-phenylenediamine
    • NSC93308
    • NSC-93308
    • Inchi: 1S/C20H20N2/c21-19-12-7-13-20(14-19)22(15-17-8-3-1-4-9-17)16-18-10-5-2-6-11-18/h1-14H,15-16,21H2
    • InChI Key: CRWXSGFMHJNOST-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=C(C=1)N)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 288.1628
  • Monoisotopic Mass: 288.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.148
  • Boiling Point: 485.3°Cat760mmHg
  • Flash Point: 220.4°C
  • Refractive Index: 1.669
  • PSA: 29.26
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